Methyl 3,3-difluoropiperidine-4-carboxylate hydrochloride

• IUPAC Name: methyl 3,3-difluoropiperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C7H11F2NO2.ClH/c1-12-6(11)5-2-3-10-4-7(5,8)9;/h5,10H,2-4H2,1H3;1H
• InChI Key: RXEJWNVRNPRKKW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCNCC1(F)F.Cl
• Molecular Formula: C7H12ClF2NO2
• Molecular Weight: 215.62 g/mol

Description

“Methyl 3,3-difluoropiperidine-4-carboxylate hydrochloride” is a chemical compound with the molecular formula C7H12ClF2NO2. It is used for research purposes and is not intended for human or veterinary use.

Molecular Structure Analysis

The molecular weight of “this compound” is 215.62 g/mol. The InChI key is RAUFIAXOLPYJJV-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“this compound” is a powder. The storage temperature is normal. The molecular weight is 215.62 g/mol.

Scientific Research Applications

Chemical Modification and Application Potential

• Xylan Derivatives and Biopolymer Applications : A study by Petzold-Welcke et al. (2014) explores the chemical modification of xylan into biopolymer ethers and esters, emphasizing the specific properties depending on functional groups and substitution patterns. This research could be relevant as it discusses chemical modifications and potential applications in drug delivery, which might parallel the research interests for Methyl 3,3-difluoropiperidine-4-carboxylate hydrochloride (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Environmental and Biological Implications of Fluorinated Compounds

• Bioaccumulation and Environmental Persistence of Fluorinated Compounds : Research on the environmental behavior and bioaccumulation potential of perfluorinated compounds offers insights into the ecological impact and regulatory criteria for these substances, which might be indirectly relevant when considering the environmental aspect of handling and researching this compound and its derivatives (Conder, Hoke, de Wolf, Russell, & Buck, 2008).

Advanced Chemical Synthesis Techniques

• Chemosensor Development and Functionalization Techniques : The study on chemosensors based on 4-methyl-2,6-diformylphenol by Roy (2021) demonstrates advanced functionalization techniques for detecting various analytes. Such methodologies could be applicable in synthesizing and studying the functional properties of this compound (Roy, 2021).

Potential Therapeutic Applications and Mechanisms

• Photodynamic Therapy Enhancements : Research on pretreatment methods to enhance Protoporphyrin IX accumulation for photodynamic therapy by Gerritsen et al. (2008) discusses methods to improve clinical outcomes through chemical modifications, which might offer conceptual parallels to enhancing the therapeutic potentials of compounds like this compound (Gerritsen, Smits, Kleinpenning, van de Kerkhof, & van Erp, 2008).

Safety and Hazards

“Methyl 3,3-difluoropiperidine-4-carboxylate hydrochloride” has a GHS07 pictogram. The signal word is “Warning” and the hazard statements are H302, H315, H319, H335. The precautionary statements are P261, P280, P301+P312, P302+P352, P305+P351+P338.